Cas no 398488-48-7 (3-Piperidinone, 2-phenyl-, (2S)-)

• Product Name: 3-Piperidinone, 2-phenyl-, (2S)-
• CAS No: 398488-48-7
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 3965321
• PubChem ID: 9812895
• Update Time: 2025-11-01

3-Piperidinone, 2-phenyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinone, 2-phenyl-, (2S)-
• (S)-2-phenylpiperidin-3-one
• 398488-48-7
• SCHEMBL7538284
• (2S)-2-phenylpiperidin-3-one
• ZGCNTWPBBJTVKU-NSHDSACASA-N
• DTXSID70431024
• (2S)-2-phenyl-3-piperidone
• DTXCID50381856

• Inchi： 1S/C11H13NO/c13-10-7-4-8-12-11(10)9-5-2-1-3-6-9/h1-3,5-6,11-12H,4,7-8H2/t11-/m0/s1
• InChI Key： ZGCNTWPBBJTVKU-NSHDSACASA-N
• SMILES： N1CCCC(=O)[C@@H]1C1=CC=CC=C1

Computed Properties

• Exact Mass: 175.099714038Da
• Monoisotopic Mass: 175.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1Ų

Additional information on 3-Piperidinone, 2-phenyl-, (2S)-

Introduction to 3-Piperidinone, 2-phenyl-, (2S) and Its Significance in Modern Chemical Biology

3-Piperidinone, 2-phenyl-, (2S), identified by the CAS number 398488-48-7, is a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a piperidinone core substituted with a phenyl group and exhibiting a specific (2S) stereochemical configuration, has garnered attention due to its unique structural and functional properties. The piperidinone moiety is a key pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the phenyl group further enhances its potential for binding affinity and selectivity, making it a valuable scaffold for drug discovery.

The stereochemical configuration at the second position, denoted as (2S), is critical for the compound's biological activity. Chirality plays a pivotal role in the efficacy and safety of pharmaceuticals, as enantiomers can exhibit vastly different pharmacological profiles. The (2S) configuration of 3-Piperidinone, 2-phenyl-, (2S) suggests that it may interact with specific biological pathways in a manner distinct from its enantiomer, potentially offering novel therapeutic opportunities.

In recent years, there has been growing interest in the development of small molecules that modulate protein-protein interactions (PPIs). 3-Piperidinone, 2-phenyl-, (2S) has shown promise as a tool compound in this area. Its unique structural features make it a candidate for designing inhibitors or modulators of PPIs, which are implicated in numerous diseases, including cancer and inflammatory disorders. Studies have indicated that piperidinone derivatives can disrupt aberrant protein interactions by binding to hydrophobic pockets or other key residues within the target proteins.

Moreover, the phenyl group in 3-Piperidinone, 2-phenyl-, (2S) contributes to its solubility and bioavailability, factors that are crucial for the development of effective pharmaceuticals. The combination of the piperidinone core and the phenyl substituent creates a molecule with both structural rigidity and functional flexibility, allowing for further derivatization to optimize its pharmacokinetic properties.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions. These techniques have been applied to 3-Piperidinone, 2-phenyl-, (2S) to predict its binding affinity to various biological targets. Initial simulations suggest that it may interact with enzymes involved in metabolic pathways relevant to neurodegenerative diseases. This has spurred interest in exploring its potential as a lead compound for drug development targeting conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-Piperidinone, 2-phenyl-, (2S) presents an interesting challenge due to the need to maintain the correct stereochemical configuration. Modern synthetic methodologies have allowed for more efficient and scalable production of chiral compounds like this one. Techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to achieve high enantiomeric purity, which is essential for pharmaceutical applications.

In conclusion, 3-Piperidinone, 2-phenyl-, (2S) (CAS no. 398488-48-7) represents a significant advancement in the field of chemical biology. Its unique structure, combined with its potential biological activity, makes it a promising candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the discovery and design of novel therapeutics.